Cas no 1258620-47-1 (3-Pyridinamine, 5-(2,5-dimethoxyphenyl)-)

• Product Name: 3-Pyridinamine, 5-(2,5-dimethoxyphenyl)-
• CAS No: 1258620-47-1
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 6419027
• PubChem ID: 50966719
• Update Time: 2025-07-23

3-Pyridinamine, 5-(2,5-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 5-(2,5-dimethoxyphenyl)-
• 5-(2,5-Dimethoxyphenyl)pyridin-3-amine
• 5-(2,5-Dimethoxyphenyl)-3-pyridinamine
• EN300-6733062
• A1-70020
• CS-0257490
• 1258620-47-1
• CCG-314180

• Inchi： 1S/C13H14N2O2/c1-16-11-3-4-13(17-2)12(6-11)9-5-10(14)8-15-7-9/h3-8H,14H2,1-2H3
• InChI Key： OVFSEXDIZKFRNX-UHFFFAOYSA-N
• SMILES： C1=NC=C(C2=CC(OC)=CC=C2OC)C=C1N

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• Density: 1.161±0.06 g/cm3(Predicted)
• Boiling Point: 412.5±45.0 °C(Predicted)
• pka: 5.46±0.22(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Pyridinamine, 5-(2,5-dimethoxyphenyl)-

Introduction to 3-Pyridinamine, 5-(2,5-dimethoxyphenyl)- (CAS No. 1258620-47-1)

3-Pyridinamine, 5-(2,5-dimethoxyphenyl)-, identified by its Chemical Abstracts Service (CAS) number 1258620-47-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of 3-Pyridinamine, 5-(2,5-dimethoxyphenyl)- incorporates a pyridine ring substituted with an amine group at the 3-position and a 2,5-dimethoxyphenyl group at the 5-position, which contributes to its unique chemical properties and biological interactions.

The synthesis and characterization of 3-Pyridinamine, 5-(2,5-dimethoxyphenyl)- have been subjects of extensive study due to its promising pharmacological profile. The presence of the dimethoxy substituents on the phenyl ring enhances the compound's solubility and metabolic stability, making it a favorable candidate for further development into novel drug candidates. Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 3-Pyridinamine, 5-(2,5-dimethoxyphenyl)- and biological targets, providing insights into its potential mechanisms of action.

In the realm of medicinal chemistry, 3-Pyridinamine, 5-(2,5-dimethoxyphenyl)- has been explored for its potential role in modulating various cellular pathways. Studies have indicated that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammation and cancer progression. The amine group at the 3-position of the pyridine ring is particularly noteworthy, as it serves as a key pharmacophore for binding to specific biological targets. This feature has prompted researchers to investigate its efficacy in preclinical models as a potential therapeutic agent.

One of the most compelling aspects of 3-Pyridinamine, 5-(2,5-dimethoxyphenyl)- is its structural versatility, which allows for further chemical modifications to optimize its pharmacokinetic and pharmacodynamic properties. Researchers have employed various synthetic strategies to derive analogs of this compound with enhanced bioavailability and target specificity. These efforts have been supported by high-throughput screening techniques and structure-activity relationship (SAR) studies, which have helped in identifying lead compounds with improved therapeutic profiles.

The integration of 3-Pyridinamine, 5-(2,5-dimethoxyphenyl)- into drug discovery pipelines has been facilitated by its well-documented synthetic routes and favorable physicochemical properties. The compound's stability under various storage conditions and compatibility with standard analytical techniques make it an ideal candidate for industrial-scale production. Furthermore, its low toxicity profile in preliminary toxicity studies has bolstered confidence in its potential for clinical translation.

Recent research has also highlighted the role of 3-Pyridinamine, 5-(2,5-dimethoxyphenyl)- in addressing emerging therapeutic challenges. For instance, studies have demonstrated its ability to interact with protein kinases implicated in chronic diseases such as diabetes and neurodegenerative disorders. The compound's ability to modulate these kinases without significant off-target effects makes it a promising candidate for developing next-generation therapeutics. Additionally, its potential application in combination therapies has been explored, suggesting that it may synergize with existing drugs to enhance treatment outcomes.

The development of novel delivery systems for 3-Pyridinamine, 5-(2,5-dimethoxyphenyl)- has also been a focus of recent investigations. Nanotechnology-based delivery platforms have shown promise in improving the bioavailability and targeted delivery of this compound to affected tissues. These advancements have opened up new avenues for treating diseases that were previously challenging to address with conventional drug formulations.

In conclusion,3-Pyridinamine, CAS No.1258620-47-1, represents a significant advancement in pharmaceutical chemistry with its unique structural features and diverse biological activities. The ongoing research into this compound underscores its potential as a lead molecule for developing novel therapeutics across multiple disease domains. As scientific understanding continues to evolve,3-Pyridinamine, CAS No.1258620-47-1, is poised to play a pivotal role in shaping the future of drug discovery and development.